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Compound of Interest

2',3'-O-Isopropylideneadenosine-
13C5

Cat. No.: B001017

Compound Name:

An In-depth Technical Guide to the Safe Handling of 2',3'-O-Isopropylideneadenosine-13C5

This technical guide provides comprehensive safety information for 2',3'-O-
Isopropylideneadenosine-13C5, compiled for researchers, scientists, and professionals in
drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for the
13C5 isotopically labeled compound, this guide leverages safety data from its unlabeled
counterpart, 2',3'-O-Isopropylideneadenosine. The carbon-13 isotopes are stable and non-
radioactive, and their presence is not expected to alter the chemical reactivity or toxicological
properties of the molecule.

Chemical and Physical Properties

2',3'-O-Isopropylideneadenosine-13C5 is a labeled analog of 2',3'-O-
Isopropylideneadenosine, a derivative of the nucleoside adenosine.[1] The physical and
chemical properties are expected to be nearly identical to the unlabeled compound.
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Property Value Reference(s)

Molecular Formula Cs3CsH17Ns04

) Approximately 312.3 g/mol
Molecular Weight [2]
(unlabeled: 307.31 g/mol )

White to off-white crystalline
Appearance [31141[5]
powder

Melting Point 221-222 °C [2][3]

Soluble in water. Slightly
Solubility soluble in Dioxane, DMSO, [2][3]

and Methanol.

Room temperature, in a dry
Storage Temperature ] [2][41[5]
and well-ventilated place.

Hazard Identification and Safety Precautions

According to the 2012 OSHA Hazard Communication Standard, 2',3'-O-
Isopropylideneadenosine is not considered hazardous.[3] However, as with any chemical, it
should be handled with care.

Hazard Type Description Reference(s)

No specific data is available.
Acute Toxicity Ingestion, inhalation, or skin [6]

contact may cause irritation.

Not identified as a probable,
Carcinogenicity possible, or confirmed human [6]

carcinogen by IARC.

The material is not expected to
be flammable.[6] In case of

Fire Hazards fire, use water spray, alcohol- [6]
resistant foam, dry chemical,

or carbon dioxide.[6]
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Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment for handling this compound is
provided below.

PPE Type Recommendation Reference(s)

Wear appropriate protective

Eye/Face eyeglasses or chemical safety [3]
goggles.

Wear appropriate protective
Skin gloves and clothing to prevent [3]

skin exposure.

Under normal use conditions,
Respiratory no protective equipment is [3][6]

needed. Avoid dust formation.

Experimental Protocols: Safe Handling and Storage

The following protocols are based on standard laboratory practices for handling non-hazardous
chemical compounds.

General Handling

e Ventilation: Handle in a well-ventilated area.
e Avoid Contact: Avoid contact with eyes, skin, and clothing.[3]
e Dust Formation: Minimize the generation of dust.[3][6]

 Ingestion and Inhalation: Avoid ingestion and inhalation.[3]

Storage

» Container: Keep the container tightly closed in a dry and well-ventilated place.[4][6]

¢ Incompatible Materials: Store away from oxidizing agents.[3]
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o Temperature: Store at room temperature.[2][4][5]

First-Aid Measures

Exposure Route First-Aid Procedure Reference(s)

Move the person into fresh air.
Inhalation If not breathing, give artificial [6]

respiration.

) Wash off with soap and plenty
Skin Contact [6]
of water.

Flush eyes with water as a

Eye Contact _ [6]
precaution.

Never give anything by mouth
Ingestion to an unconscious person. [6]

Rinse mouth with water.

Logical Relationships and Applications

2',3'-O-Isopropylideneadenosine-13C5 serves as a stable isotope-labeled internal standard
for the quantification of 2',3'-O-Isopropylideneadenosine. The parent compound is an
adenosine analog. Adenosine analogs are known to act as smooth muscle vasodilators and
have been investigated for their potential to inhibit cancer progression.[1]

Potential Research Applications

Adenosine Analogs

investigated for Vasodilation Studies

is a labeled version of

2',3'-O-Isopropylideneadenosine-13C5

(Labeled Analog) 2',3-O-Isopropylideneadenosine

investigated for

Cancer Progression Research
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Relationship between Labeled and Unlabeled Compounds and their Applications.

The following workflow outlines the general procedure for using the labeled compound as an
internal standard in a quantitative analysis experiment.

Start: Sample Preparation

Spike biological matrix with
2',3'-O-Isopropylideneadenosine-13C5
(Internal Standard)

l

[ Add unlabeled analyte
(

2',3'-O-Isopropylideneadenosine)

'

Sample Extraction
(e.g., SPE, LLE)

v
(LC-MS/MS Analysis)

Y

End: Data Analysis and

Quantification

Click to download full resolution via product page

General Workflow for use as an Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2',3'-O-Isopropylideneadenosine-13C5 safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001017#2-3-0-isopropylideneadenosine-13c5-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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